Cas no 112317-18-7 (Acetamide,N-(3,7,8-trichlorodibenzo[b,e][1,4]dioxin-2-yl)-)
112317-18-7 structure
Product Name:Acetamide,N-(3,7,8-trichlorodibenzo[b,e][1,4]dioxin-2-yl)-
CAS No:112317-18-7
MF:C14H8Cl3NO3
MW:344.577220916748
CID:198116
PubChem ID:183437
Update Time:2025-04-19
Acetamide,N-(3,7,8-trichlorodibenzo[b,e][1,4]dioxin-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(3,7,8-trichlorodibenzo[b,e][1,4]dioxin-2-yl)-
- N-(3,7,8-trichlorodibenzo-p-dioxin-2-yl)acetamide
- DTXSID10150000
- Acetamide, N-(3,7,8-trichlorodibenzo(b,e)(1,4)dioxin-2-yl)-
- 112317-18-7
- N-(3,7,8-Trichlorodibenzo(b,e)(1,4)dioxin-2-yl)acetamide
-
- Inchi: 1S/C14H8Cl3NO3/c1-6(19)18-10-5-14-13(4-9(10)17)20-11-2-7(15)8(16)3-12(11)21-14/h2-5H,1H3,(H,18,19)
- InChI Key: CUTYVKNXQSIACC-UHFFFAOYSA-N
- SMILES: ClC1=CC2=C(C=C1NC(C)=O)OC1C=C(C(=CC=1O2)Cl)Cl
Computed Properties
- Exact Mass: 342.95714
- Monoisotopic Mass: 342.957
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- Density: 1.587
- Boiling Point: 516.2°Cat760mmHg
- Flash Point: 266°C
- Refractive Index: 1.672
- PSA: 47.56
Acetamide,N-(3,7,8-trichlorodibenzo[b,e][1,4]dioxin-2-yl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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